Cas no 2418730-73-9 (3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate)

• Product Name: 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate
• CAS No: 2418730-73-9
• MF: C₈H₁₁FN₂O₃S
• MW: 234.247944116592
• CID: 5680173
• PubChem ID: 165775200
• Update Time: 2025-06-11

3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418730-73-9
• EN300-26626724
• 3-amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate
• 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate

• Inchi： 1S/C8H11FN2O3S/c1-5-6(4-10)2-7(3-8(5)11)14-15(9,12)13/h2-3H,4,10-11H2,1H3
• InChI Key： HCKVWBRZSONLGJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(C)=C(CN)C=1)N)F

Computed Properties

• Exact Mass: 234.04744155g/mol
• Monoisotopic Mass: 234.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate

Introduction to 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate (CAS No. 2418730-73-9)

3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate, identified by the Chemical Abstracts Service Number (CAS No.) 2418730-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and sulfurofluoridate functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these groups on the phenyl ring creates a molecule with distinct reactivity and interaction capabilities, making it a subject of interest for further exploration in drug discovery and molecular design.

The sulfurofluoridate moiety, in particular, is a relatively uncommon but intriguing substituent that introduces both sulfur and fluorine atoms into the molecular framework. This dual heteroatom presence can significantly influence the electronic properties, solubility, and metabolic stability of the compound. In recent years, there has been growing interest in sulfur-containing fluorinated compounds due to their potential applications in medicinal chemistry. These compounds often exhibit enhanced binding affinities to biological targets and improved pharmacokinetic profiles, which are critical factors in the development of novel therapeutic agents.

3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate represents a promising candidate for further investigation in this domain. The presence of multiple amino groups on the aromatic ring suggests that this compound may possess the ability to engage in hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the aminomethyl side chain provides an opportunity for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. Such structural features make it an attractive scaffold for designing molecules with enhanced biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate with various biological targets. These studies have highlighted its potential as a ligand for enzymes and receptors involved in critical biological pathways. For instance, preliminary computational analyses suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are known to be involved in processes like cell signaling and inflammation regulation. Such interactions could make it a valuable tool for developing drugs targeting these pathways.

The synthesis of 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as multi-step organic synthesis, including cross-coupling reactions and metal-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These advancements have not only facilitated the production of 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate but also opened up possibilities for synthesizing its derivatives with tailored properties.

In terms of biological evaluation, 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate has been tested in various assays to assess its potential pharmacological effects. Initial studies have shown promising results in inhibiting certain enzymatic activities relevant to diseases such as cancer and neurodegenerative disorders. The ability of this compound to modulate these enzymatic pathways suggests its potential as a lead compound for further drug development. Additionally, its unique structural features may offer advantages over existing drugs by providing better selectivity and reduced side effects.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their ability to enhance metabolic stability and binding affinity being widely recognized. The sulfurofluoridate group in 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate leverages these benefits while also introducing sulfur-based interactions that can further enhance drug-receptor binding. This combination of fluorine and sulfur moieties makes it a particularly interesting molecule for medicinal chemists seeking to develop innovative therapeutic agents.

Future research directions for 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate include exploring its mechanism of action in greater detail and optimizing its pharmacological properties through structural modifications. By understanding how this compound interacts with biological targets at a molecular level, researchers can design more effective derivatives with improved efficacy and safety profiles. Additionally, investigating its potential applications in other therapeutic areas beyond cancer and neurodegenerative diseases could uncover new opportunities for medical intervention.

The development of new pharmaceutical compounds is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of 3-Amino-5-(aminomethyl)-4-methylphenyl sulfurofluoridate exemplifies how advancements in multiple fields can converge to produce innovative molecules with significant therapeutic potential. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.